Cas no 2138177-88-3 (3-chloro-9H-[1,2,4]triazolo[3,4-f]purine)

3-Chloro-9H-[1,2,4]triazolo[3,4-f]purine is a heterocyclic compound featuring a fused triazolopurine scaffold with a reactive chlorine substituent. This structure imparts versatility as a key intermediate in medicinal chemistry, particularly for the synthesis of purine-based analogs with potential biological activity. The chloro group facilitates further functionalization via nucleophilic substitution, enabling the introduction of diverse pharmacophores. Its rigid bicyclic framework enhances binding affinity in target interactions, making it valuable for drug discovery applications. The compound’s stability under standard conditions ensures consistent handling and storage. Researchers leverage its synthetic utility in developing kinase inhibitors, antiviral agents, and other therapeutic candidates, underscoring its importance in organic and pharmaceutical chemistry.

3-chloro-9H-[1,2,4]triazolo[3,4-f]purine structure

2138177-88-3 structure

Product Name:3-chloro-9H-[1,2,4]triazolo[3,4-f]purine

CAS No:2138177-88-3

MF:C₆H₃ClN₆

MW:194.581218004227

CID:6557151

PubChem ID:165460346

Update Time:2025-05-24

3-chloro-9H-[1,2,4]triazolo[3,4-f]purine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine
- EN300-733261
- 2138177-88-3
- Inchi： 1S/C6H3ClN6/c7-6-12-11-5-3-4(9-1-8-3)10-2-13(5)6/h1-2H,(H,8,9)
- InChI Key： SHFMXXOQIBRSDI-UHFFFAOYSA-N
- SMILES： ClC1=NN=C2C3=C(N=CN3)N=CN21

Computed Properties

Exact Mass: 194.0107718g/mol
Monoisotopic Mass: 194.0107718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 71.8Å²

3-chloro-9H-[1,2,4]triazolo[3,4-f]purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-733261-1.0g	3-chloro-9H-[1,2,4]triazolo[3,4-f]purine	2138177-88-3		1g	$0.0	2023-06-06

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Additional information on 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine

Comprehensive Overview of 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine (CAS No. 2138177-88-3)

3-chloro-9H-[1,2,4]triazolo[3,4-f]purine (CAS No. 2138177-88-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the purine derivative family, which is widely studied for its potential applications in drug discovery and development. The presence of a triazole ring fused with a purine backbone makes it a promising candidate for targeting various biological pathways.

In recent years, the demand for triazolo-purine derivatives has surged, particularly in the context of kinase inhibitors and anticancer agents. Researchers are actively exploring the structure-activity relationship (SAR) of 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine to optimize its efficacy and selectivity. The compound's chloro substituent at the 3-position is a critical feature, as it influences both the reactivity and binding affinity of the molecule. This has led to increased interest in its potential as a scaffold for medicinal chemistry.

The synthesis of 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. The compound's CAS No. 2138177-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the most discussed applications of 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine is its role in nucleoside analogs. These analogs are pivotal in the development of antiviral and antitumor therapies. For instance, modifications of the purine core have shown promise in inhibiting enzyme activity associated with viral replication. This has sparked debates on how such compounds could address emerging drug resistance challenges, a hot topic in modern pharmacology.

From a computational chemistry perspective, 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine has been subjected to molecular docking and quantitative structure-activity relationship (QSAR) studies. These analyses help predict its interactions with biological targets, such as protein kinases and DNA polymerases. The integration of AI-driven drug design tools has further accelerated the exploration of this compound, making it a focal point in precision medicine initiatives.

In summary, 3-chloro-9H-[1,2,4]triazolo[3,4-f]purine (CAS No. 2138177-88-3) represents a versatile and highly researched compound in the realm of heterocyclic chemistry. Its potential applications span from drug development to biochemical probes, aligning with current trends in personalized therapy and sustainable synthesis. As scientific inquiries continue to evolve, this compound is poised to remain a key player in advancing pharmaceutical innovation.